Cas no 1015533-35-3 (Potassium 2-(2-Methyl-1H-1,3-benzodiazol-1-yl)acetate)

Potassium 2-(2-Methyl-1H-1,3-benzodiazol-1-yl)acetate structure
1015533-35-3 structure
Product Name:Potassium 2-(2-Methyl-1H-1,3-benzodiazol-1-yl)acetate
CAS No:1015533-35-3
MF:C10H9KN2O2
MW:228.288963079453
CID:842478
PubChem ID:23678590
Update Time:2025-09-28

Potassium 2-(2-Methyl-1H-1,3-benzodiazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • POTASSIUM (2-METHYL-1H-BENZIMIDAZOL-1-YL)ACETATE
    • potassium:2-(2-methylbenzimidazol-1-yl)acetate
    • potassium 2-(2-methyl-1H-1,3-benzodiazol-1-yl)acetate
    • 1015533-35-3
    • potassium;2-(2-methylbenzimidazol-1-yl)acetate
    • EN300-11384
    • CS-0223088
    • XH0053
    • MFCD07289057
    • Potassium 2-(2-methyl-1H-benzo[d]imidazol-1-yl)acetate
    • F76879
    • J-523995
    • Potassium 2-(2-Methyl-1H-1,3-benzodiazol-1-yl)acetate
    • MDL: MFCD07289057
    • Inchi: 1S/C10H10N2O2.K/c1-7-11-8-4-2-3-5-9(8)12(7)6-10(13)14;/h2-5H,6H2,1H3,(H,13,14);/q;+1/p-1
    • InChI Key: XRPVBBDULKSUIF-UHFFFAOYSA-M
    • SMILES: [K+].[O-]C(CN1C(C)=NC2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 228.03010902g/mol
  • Monoisotopic Mass: 228.03010902g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 238
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58Ų

Potassium 2-(2-Methyl-1H-1,3-benzodiazol-1-yl)acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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P991553-50mg
Potassium 2-(2-Methyl-1H-1,3-benzodiazol-1-yl)acetate
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Enamine
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